7-caffeoylloganin
7-caffeoylloganin
Brand Name:
Vulcanchem
CAS No.:
139051-14-2
VCID:
VC0238724
InChI:
InChI=1S/C26H32O13/c1-11-17(37-19(30)6-4-12-3-5-15(28)16(29)7-12)8-13-14(24(34)35-2)10-36-25(20(11)13)39-26-23(33)22(32)21(31)18(9-27)38-26/h3-7,10-11,13,17-18,20-23,25-29,31-33H,8-9H2,1-2H3/b6-4+/t11-,13+,17-,18-,20+,21-,22+,23-,25-,26+/m1/s1
SMILES:
CC1C(CC2C1C(OC=C2C(=O)OC)OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C=CC4=CC(=C(C=C4)O)O
Molecular Formula:
C26H32O13
Molecular Weight:
552.5 g/mol
7-caffeoylloganin
CAS No.: 139051-14-2
Main Products
VCID: VC0238724
Molecular Formula: C26H32O13
Molecular Weight: 552.5 g/mol
| CAS No. | 139051-14-2 |
|---|---|
| Product Name | 7-caffeoylloganin |
| Molecular Formula | C26H32O13 |
| Molecular Weight | 552.5 g/mol |
| IUPAC Name | methyl (1R,4aR,6R,7S,7aR)-6-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate |
| Standard InChI | InChI=1S/C26H32O13/c1-11-17(37-19(30)6-4-12-3-5-15(28)16(29)7-12)8-13-14(24(34)35-2)10-36-25(20(11)13)39-26-23(33)22(32)21(31)18(9-27)38-26/h3-7,10-11,13,17-18,20-23,25-29,31-33H,8-9H2,1-2H3/b6-4+/t11-,13+,17-,18-,20+,21-,22+,23-,25-,26+/m1/s1 |
| Standard InChIKey | KIHORLJRBOKKJE-QWYKAIPVSA-N |
| Isomeric SMILES | C[C@@H]1[C@@H](C[C@@H]2[C@H]1[C@H](OC=C2C(=O)OC)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)OC(=O)/C=C/C4=CC(=C(C=C4)O)O |
| SMILES | CC1C(CC2C1C(OC=C2C(=O)OC)OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C=CC4=CC(=C(C=C4)O)O |
| Canonical SMILES | CC1C(CC2C1C(OC=C2C(=O)OC)OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C=CC4=CC(=C(C=C4)O)O |
| Synonyms | 7-caffeoylloganin |
| PubChem Compound | 6439413 |
| Last Modified | Nov 11 2021 |
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